2-[1-(Phenylsulfonyl)propyl]benzoic acid

• Molecular Formula: C16H16O4S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 2-[1-(benzenesulfonyl)propyl]benzoic acid
• InChI: InChI=1S/C16H16O4S/c1-2-15(13-10-6-7-11-14(13)16(17)18)21(19,20)12-8-4-3-5-9-12/h3-11,15H,2H2,1H3,(H,17,18)
• InChI Key: ZTBMMFKQZDYKLC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1C(=O)O)S(=O)(=O)C2=CC=CC=C2
• Synonyms: 2-(1-(phenylsulfonyl)propyl)benzoic acid; 2-PhSO2Pr-BzCOOH

Description

2-[1-(Phenylsulfonyl)propyl]benzoic acid (C₁₆H₁₆O₄S) is a sulfonyl-substituted benzoic acid derivative characterized by a phenylsulfonyl group attached to a propyl chain at the ortho position of the benzoic acid core. Its molecular structure is stabilized by intramolecular C–H···O hydrogen bonds, and its crystal packing is influenced by O–H···O hydrogen bonds, forming cyclic dimers around symmetry centers . The compound exhibits a dihedral angle of 21.3° between the benzene ring and the carboxyl group, distinguishing it from shorter-chain analogs like 2-[1-(phenylsulfonyl)ethyl]benzoic acid (13.7°) . This structural feature impacts its crystallinity and intermolecular interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-[1-(Phenylsulfonyl)ethyl]benzoic Acid (C₁₅H₁₄O₄S)

• Structural Differences : The ethyl chain in this analog results in a smaller dihedral angle (13.7°) between the benzene and carboxyl groups compared to the propyl derivative (21.3°) .

• Hydrogen Bonding :

  Parameter	Ethyl Derivative (I)	Propyl Derivative (II)
  H···O distance (Å)	1.87	1.83
  O···O distance (Å)	2.680	2.652
  O–H···O angle (°)	172	175

  The shorter H···O and O···O distances in the propyl analog suggest stronger hydrogen bonding .

2-(Isopropylthio)benzoic Acid

• Functional Group : Replaces the phenylsulfonylpropyl group with an isopropylthio moiety.
• Crystallinity : Lacks the sulfonyl group’s electron-withdrawing effects, leading to weaker hydrogen-bonding networks compared to 2-[1-(phenylsulfonyl)propyl]benzoic acid .

Ethyl β-[2-[4-(Dimethylamino)benzylidene]-1-(phenylsulfonyl)indol-3-yl]acrylate

• Structural Complexity : Incorporates an indole ring and an acrylate ester, enhancing π-π stacking but reducing carboxylic acid-driven hydrogen bonding.
• Applications : Unlike the benzoic acid derivatives, this compound is studied for its photophysical properties rather than crystallographic behavior .

4,4′-Dimethylbiphenyl-2,2′-dicarboxylic Acid

• Hydrogen Bonding : Forms a trimeric hydrogen-bonded network, contrasting with the dimeric motif of 2-[1-(phenylsulfonyl)propyl]benzoic acid.
• Symmetry : Lacks the sulfonyl group, resulting in different packing efficiencies .

Comparative Analysis of Pharmacologically Relevant Analogs

While 2-[1-(phenylsulfonyl)propyl]benzoic acid is primarily studied for its crystallographic properties, other sulfonamide- or benzoic acid-containing compounds have pharmacological relevance:

• CGP56999 ([3-[1-(R)-[[(3-cyclohexylmethyl)hydroxyphosphinyl]-2-(S)-hydroxypropyl]amino]ethyl]-benzoic acid): A GABAB receptor antagonist with a benzoic acid core but modified with phosphinyl and cyclohexylmethyl groups. Its bioactivity contrasts with the inert nature of 2-[1-(phenylsulfonyl)propyl]benzoic acid .
• 4-[[(2R)-1-(2-Phenoxyethyl)piperidine-2-carbonyl]amino]methyl]benzoic Acid: Features a piperidine-carboxamide substituent, highlighting the diversity of bioactive benzoic acid derivatives .

Key Research Findings

• Crystallographic Stability : The propyl chain in 2-[1-(phenylsulfonyl)propyl]benzoic acid enhances molecular rigidity compared to the ethyl analog, as evidenced by larger dihedral angles and stronger hydrogen bonds .
• Synthetic Utility: The phenylsulfonyl group serves as a directing moiety in crystallography, enabling predictable packing patterns absent in non-sulfonylated analogs .
• Thermal Properties: No direct thermal data are available, but analogous compounds like 2-(4-(1,1-dimethylpropyl)benzoyl)benzoic acid (CAS 64164-99-4) exhibit stability under standard conditions, suggesting similar behavior .